Cas no 1516416-30-0 (8-fluoro-3-hydroxyquinoline-4-carboxylic acid)

• Product Name: 8-fluoro-3-hydroxyquinoline-4-carboxylic acid
• CAS No: 1516416-30-0
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD23824517
• CID: 4603440
• PubChem ID: 80052507
• Update Time: 2025-10-23

8-fluoro-3-hydroxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-hydroxyquinoline-4-carboxylic acid

• MDL： MFCD23824517
• Inchi： 1S/C10H6FNO3/c11-6-3-1-2-5-8(10(14)15)7(13)4-12-9(5)6/h1-4,13H,(H,14,15)
• InChI Key： IVDHARKWLBZWCS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2F)C(C(O)=O)=C(O)C=1

Computed Properties

• Exact Mass: 207.03317122g/mol
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-fluoro-3-hydroxyquinoline-4-carboxylic acid

8-Fluoro-3-hydroxyquinoline-4-carboxylic Acid (CAS No. 1516416-30-0): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

The 8-fluoro-3-hydroxyquinoline-4-carboxylic acid (CAS No. 1516416-30-0) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical research due to its unique structural features and broad applicability. As a heterocyclic compound, it serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of antibacterial agents, anticancer drugs, and central nervous system (CNS) therapeutics. Its fluorine substitution at the 8-position enhances metabolic stability and binding affinity, making it a valuable scaffold for drug design.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated quinoline derivatives, driven by their improved pharmacokinetic properties and target selectivity. Researchers frequently search for terms like "quinoline-based drug discovery", "fluoroquinolones SAR" (structure-activity relationship), and "CNS-penetrating fluorinated compounds", reflecting the compound's relevance in cutting-edge therapeutic areas. The 8-fluoro-3-hydroxyquinoline-4-carboxylic acid is particularly notable for its role in modulating enzyme inhibition and receptor interactions, which are hot topics in precision medicine.

From a synthetic perspective, this compound is prized for its chelating properties, enabling the formation of stable metal complexes used in catalysis and material science. Its carboxylic acid group allows for facile derivatization, supporting the creation of amides, esters, and other functionalized analogs. This adaptability aligns with the industry's focus on highly functionalized intermediates, a keyword frequently associated with combinatorial chemistry libraries.

In the context of green chemistry, the compound's potential for sustainable synthesis has been explored, addressing concerns about solvent waste and energy efficiency. Searches for "eco-friendly heterocycle synthesis" and "microwave-assisted quinoline reactions" underscore this trend. Furthermore, its low toxicity profile (as evidenced by preliminary studies) makes it a candidate for biocompatible applications, another area of rising interest.

Analytical characterization of 8-fluoro-3-hydroxyquinoline-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods are frequently queried by quality control specialists, as seen in search terms like "HPLC method development for quinoline acids". The compound's crystalline form also attracts attention from researchers studying polymorphism in drug formulation.

In summary, 8-fluoro-3-hydroxyquinoline-4-carboxylic acid (CAS No. 1516416-30-0) represents a multifaceted tool for modern drug discovery, combining structural versatility, fluorine-enhanced bioactivity, and synthetic accessibility. Its alignment with trending topics like targeted therapy and green synthesis ensures its continued prominence in scientific literature and industrial applications.